Cas no 169266-56-2 (4-(3-Nitro-1H-pyrazol-1-yl)butanenitrile)

• Product Name: 4-(3-Nitro-1H-pyrazol-1-yl)butanenitrile
• CAS No: 169266-56-2
• MF: C₇H₈N₄O₂
• MW: 180.16402053833
• MDL: MFCD02029269
• CID: 4703109
• Update Time: 2025-10-28

4-(3-Nitro-1H-pyrazol-1-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-Nitro-1H-pyrazol-1-yl)butanenitrile

• MDL： MFCD02029269
• Inchi： 1S/C7H8N4O2/c8-4-1-2-5-10-6-3-7(9-10)11(12)13/h3,6H,1-2,5H2
• InChI Key： JVTUQOQNCLAGMN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CN(CCCC#N)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 228
• Topological Polar Surface Area: 87.4

Additional information on 4-(3-Nitro-1H-pyrazol-1-yl)butanenitrile

4-(3-Nitro-1H-pyrazol-1-yl)butanenitrile (CAS No. 169266-56-2): A Comprehensive Overview

4-(3-Nitro-1H-pyrazol-1-yl)butanenitrile (CAS No. 169266-56-2) is a unique compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct nitro and pyrazole functional groups, exhibits a range of biological activities that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular structure of 4-(3-Nitro-1H-pyrazol-1-yl)butanenitrile consists of a butanenitrile backbone with a substituted pyrazole ring. The presence of the nitro group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological properties. Recent studies have highlighted the potential of this compound in modulating various biological pathways, making it an attractive target for further investigation.

In the realm of medicinal chemistry, 4-(3-Nitro-1H-pyrazol-1-yl)butanenitrile has shown promise as a lead compound for the development of novel therapeutic agents. Its ability to interact with specific protein targets and its low toxicity profile make it an ideal candidate for drug design. Researchers have explored its potential in treating various diseases, including cancer, inflammatory disorders, and neurological conditions.

A key area of interest is the compound's anti-inflammatory properties. Studies have demonstrated that 4-(3-Nitro-1H-pyrazol-1-yl)butanenitrile can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without causing significant side effects. This makes it a potential therapeutic agent for conditions like rheumatoid arthritis and other autoimmune diseases.

Beyond its anti-inflammatory effects, 4-(3-Nitro-1H-pyrazol-1-yl)butanenitrile has also shown promising anticancer activities. Research has indicated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activity of kinases such as AKT and ERK, which are often overactive in cancer cells.

In addition to its direct biological activities, 4-(3-Nitro-1H-pyrazol-1-yl)butanenitrile serves as an important building block in synthetic chemistry. Its versatile reactivity allows chemists to modify the molecule through various functional group transformations, leading to the synthesis of a wide range of derivatives with enhanced properties. These derivatives can be tailored to optimize their pharmacological profiles for specific therapeutic applications.

The synthesis of 4-(3-Nitro-1H-pyrazol-1-yl)butanenitrile typically involves multi-step processes that include the formation of the pyrazole ring and subsequent functionalization steps. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for large-scale research and development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(3-Nitro-1H-pyrazol-1-yl)butanenitrile-based drugs in human subjects. Preliminary results have been encouraging, with several compounds showing promising outcomes in Phase I and II trials. These findings underscore the potential of this compound as a future therapeutic agent.

In conclusion, 4-(3-Nitro-1H-pyrazol-1-yl)butanenitrile (CAS No. 169266-56-2) is a multifaceted compound with significant potential in both basic research and applied pharmaceutical development. Its unique chemical structure and diverse biological activities make it an exciting area of study for scientists and researchers worldwide. As ongoing research continues to uncover new applications and mechanisms of action, the future prospects for this compound remain highly promising.